Cas no 26680-10-4 (3,6-Dimethyl-1,4-dioxane-2,5-dione homopolymer)

• Product Name: 3,6-Dimethyl-1,4-dioxane-2,5-dione homopolymer
• CAS No: 26680-10-4
• MF: C₆H₈O₄
• MW: 144.125322341919
• CID: 94130
• Update Time: 2025-08-04

3,6-Dimethyl-1,4-dioxane-2,5-dione homopolymer Chemical and Physical Properties

Names and Identifiers

• polylactide
• POLY(D,L-LACTIDE) MW 10000
• 1,4-Dioxane-2,5-dione, 3,6-dimethyl-, homopolymer
• 3,6-dimethyl-1,4-dioxane-2,5-dione
• 3,6-Dimethyl-1,4-dioxane-2,5-dione homopolymer
• Poly(D,L-lactide)
• Poly(L-lactide)
• Resomer R208
• Lactide polymer
• PDLLA
• RESOMER® R 202 H
• RESOMER® R 203 H
• Resomer® R 205 S, PDLLA
• Resomer® R 207 S, PDLLA
• Poly(DL-lactide), acid terminated
• DL-Lactide
• LACTIDE
• Dilactide
• 1,4-Dioxane-2,5-dione, 3,6-dimethyl-
• 3,6-Dimethyl-2,5-dioxo-1,4-dioxane
• lactid
• Lactic acid, bimol. cyclic ester
• Propanoic acid, 2-hydroxy-, bimol. cyclic ester
• p-Dioxane-2,5-dione, 3,6-dimethyl-
• JJTUDXZGHPGLLC-UHFFFAOYSA-N
• AK141985
• Poly(lactide)
• Poly(DL-lactide)
• DL-Dilactide
• (-)-L-Dilactide
• (3R,6S)-3,6-dimethyl
• D,L-polylactide

• Inchi： 1S/C6H8O4/c1-3-5(7)10-4(2)6(8)9-3/h3-4H,1-2H3
• InChI Key： JJTUDXZGHPGLLC-UHFFFAOYSA-N
• SMILES： O1C(C(C)OC(C1C)=O)=O

Computed Properties

• Exact Mass: 144.042259
• Monoisotopic Mass: 144.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• Melting Point: 117.5 °C
• Flash Point: 113°C

3,6-Dimethyl-1,4-dioxane-2,5-dione homopolymer Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：nwg
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,4-dioxanes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3,6-Dimethyl-1,4-dioxane-2,5-dione homopolymer

3,6-Dimethyl-1,4-dioxane-2,5-dione Homopolymer: A Comprehensive Overview

The 3,6-Dimethyl-1,4-dioxane-2,5-dione homopolymer (CAS No. 26680-10-4) is a unique polymer derived from the monomer 3,6-Dimethyl-1,4-dioxane-2,5-dione, which is a cyclic ketone with a dioxane backbone. This polymer has garnered significant attention in recent years due to its versatile properties and potential applications in various industries. The compound is characterized by its high thermal stability, excellent mechanical properties, and unique chemical resistance, making it a valuable material in fields such as biomedical engineering, drug delivery systems, and high-performance polymers.

Recent studies have highlighted the biocompatibility of this polymer, making it an ideal candidate for tissue engineering and implantable devices. Researchers have explored its ability to support cell adhesion and proliferation without inducing cytotoxic effects. For instance, a 2023 study published in *Advanced Materials* demonstrated that 3,6-Dimethyl-1,4-dioxane-2,5-dione homopolymer can be used as a scaffold for bone tissue regeneration due to its ability to mimic the extracellular matrix environment. This finding has opened new avenues for its application in regenerative medicine.

In addition to its biomedical applications, this polymer has shown promise in the development of degradable plastics. As global concern over plastic pollution grows, scientists are increasingly exploring biodegradable alternatives. The 3,6-Dimethyl-1,4-dioxane-2,5-dione homopolymer exhibits controlled degradation under specific environmental conditions, such as exposure to UV light or enzymatic action. A 2023 research paper in *Nature Communications* reported that this polymer can degrade within six months under controlled laboratory conditions without releasing harmful byproducts.

The synthesis of 3,6-Dimethyl-1,4-dioxane-2,5-dione homopolymer typically involves ring-opening polymerization (ROP) using metal catalysts such as zinc or aluminum-based initiators. This method ensures high molecular weight and uniformity in the polymer chains. Recent advancements in catalysis have enabled the production of polymers with tailored properties by adjusting the reaction conditions and catalyst concentrations. For example, a 2023 study in *Macromolecules* demonstrated that varying the initiator-to-monomer ratio can significantly influence the polymer's mechanical strength and flexibility.

Another area of interest is the use of this polymer in electronic materials. Its excellent dielectric properties and thermal stability make it suitable for applications in flexible electronics and high-temperature insulation materials. A 2023 paper published in *ACS Applied Materials & Interfaces* reported that films made from 3,6-Dimethyl-1